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Compound of Interest

Compound Name: 4-(1-methyl-1H-pyrazol-4-yl)aniline

Cat. No.: B1391426

An In-Depth Technical Guide to the Chemical Properties and Applications of 4-(1-methyl-1H-
pyrazol-4-yl)aniline

Introduction

4-(1-methyl-1H-pyrazol-4-yl)aniline is a heterocyclic aromatic amine that has garnered
significant attention within the scientific community, particularly in the fields of medicinal
chemistry and materials science. Its molecular architecture, featuring a substituted pyrazole
ring linked to an aniline moiety, positions it as a valuable scaffold and key intermediate in the
synthesis of complex functional molecules. The pyrazole ring is a well-established
pharmacophore found in numerous approved drugs, prized for its metabolic stability and ability
to participate in various non-covalent interactions with biological targets.[1][2] The aniline
portion, meanwhile, provides a versatile chemical handle for further synthetic elaboration.

This technical guide offers a comprehensive exploration of the chemical properties, synthesis,
reactivity, and applications of 4-(1-methyl-1H-pyrazol-4-yl)aniline, designed for researchers,
scientists, and drug development professionals. The narrative emphasizes the causality behind
experimental choices and provides a framework for utilizing this compound in a research and
development context.

Molecular Identity and Physicochemical Properties

The foundational step in understanding any chemical entity is to define its structure and core
properties. 4-(1-methyl-1H-pyrazol-4-yl)aniline consists of a phenyl ring substituted with an

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1391426?utm_src=pdf-interest
https://www.benchchem.com/product/b1391426?utm_src=pdf-body
https://www.benchchem.com/product/b1391426?utm_src=pdf-body
https://www.benchchem.com/product/b1391426?utm_src=pdf-body
https://www.smolecule.com/products/s1525531
https://pmc.ncbi.nlm.nih.gov/articles/PMC9780894/
https://www.benchchem.com/product/b1391426?utm_src=pdf-body
https://www.benchchem.com/product/b1391426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1391426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

amino group at position 1 and a 1-methyl-1H-pyrazol-4-yl group at position 4.
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Step 1: Suzuki Coupling

G-Bromo-l—nitrobenzena G—Methyl-4-(4,4,5,5-tetramethy|-1,3,2-dioxaborolan-2-yl)-lH-pyrazoa
Pd(PPhs)s, K2COs Pd(PPhs)s, K2COs
Dioxane/Hz0, 90°C Dioxane/Hz0, 90°C

G—(l-Methyl-lH-pyrazoI-4-y|)-1-nitrobenzena

Step 2: Nitro Group Reduction

G—(l-Methyl-lH-pyrazol-4-y|)-1-nitrobenzen9

H2 (g), Pd/IC
Ethanol, RT

G—(l-Methyl-lH-pyrazol-4-y|)ani|in9
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Acylation Coupling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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